Cas no 74367-34-3 (Propanoic acid,2-methyl-, 3-hydroxy-2,4,4-trimethylpentyl ester)

• Product Name: Propanoic acid,2-methyl-, 3-hydroxy-2,4,4-trimethylpentyl ester
• CAS No: 74367-34-3
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 556359
• PubChem ID: 551387
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, 3-hydroxy-2,4,4-trimethylpentyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 3-hydroxy-2,4,4-trimethylpentyl ester
• PROPANOICACID,2-METHYL-,3-HYDROX
• 3-Hydroxy-2,2,4-trimethylpentyl ester of isobutanoic acid
• 3-hydroxy-2,4,4-trimethylpentyl 2-methyl-propanoate
• 3-Hydroxy-2,4,4-trimethylpentyl ester of 2-methyl-propanoic acid
• 3-Hydroxy-2,4,4-trimethylpentyl-ester-2-methyl-propanoic acid
• (3-hydroxy-2,4,4-trimethylpentyl) 2-methylpropanoate
• NS00076570
• 3-Hydroxy-2,4,4-trimethylpentyl 2-methylpropanoate
• DTXSID70881202
• 2-methylpropanoic acid 3-hydroxy-2,4,4-trimethylpentyl ester
• 3-HYDROXY-2,4,4-TRIMETHYLPENTYL-2-METHYLPROPANOATE
• Propanoic acid, 2-methyl-, 3-hydroxy-2,4,4-trimethylpentyl ester
• CHEBI:145718
• 74367-34-3
• SCHEMBL4671992
• 2,4,4-Trimethyl-1,3-pentanediol 1-isobutyrate

• Inchi： 1S/C12H24O3/c1-8(2)11(14)15-7-9(3)10(13)12(4,5)6/h8-10,13H,7H2,1-6H3
• InChI Key： WXFRFCWHHBELIH-UHFFFAOYSA-N
• SMILES： OC(C(C)COC(C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53